Cas no 2229605-95-0 (2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2229605-95-0
• MF: C₁₃H₁₆O₂S
• MW: 236.329942703247
• CID: 6168288
• PubChem ID: 165970448
• Update Time: 2025-07-23

2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid
• 2,2-dimethyl-1-[3-(methylsulfanyl)phenyl]cyclopropane-1-carboxylic acid
• EN300-1750305
• 2229605-95-0

• Inchi： 1S/C13H16O2S/c1-12(2)8-13(12,11(14)15)9-5-4-6-10(7-9)16-3/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： OVGCFOMAADPGBC-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 236.08710092g/mol
• Monoisotopic Mass: 236.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.6Ų

Additional information on 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2229605-95-0)

2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid, identified by the CAS number 2229605-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl ring, which is further functionalized with a methylsulfanyl group and a carboxylic acid moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring in 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid is a key structural element that contributes to its unique chemical properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity of the molecule in various chemical transformations. This strain can also lead to interesting pharmacological effects, making cyclopropane-containing compounds attractive for medicinal applications.

The presence of the methylsulfanyl group at the 3-position of the phenyl ring adds another layer of complexity to the molecule. Methylsulfanyl groups are often found in biologically active compounds and have been shown to influence both the solubility and metabolic stability of molecules. In the context of drug development, such functional groups can play a crucial role in modulating pharmacokinetic properties, thereby affecting how the drug is absorbed, distributed, metabolized, and excreted by the body.

The carboxylic acid moiety at the 1-position of the cyclopropane ring provides a site for further derivatization, allowing for the creation of various analogs with tailored biological activities. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. This feature makes 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of complex molecules like 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid with greater accuracy. These tools have been instrumental in identifying potential interactions with biological targets such as enzymes and receptors. For instance, studies suggest that compounds containing cyclopropane rings may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making them candidates for treating conditions like arthritis or other inflammatory disorders.

In addition to its potential as a pharmacological agent, 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid has also been explored as a building block in synthetic chemistry. The unique reactivity of its cyclopropane ring allows for diverse chemical transformations, including ring-opening reactions that can be used to construct more complex molecular architectures. Such synthetic utility is highly valuable in drug discovery pipelines, where rapid and efficient synthesis of target compounds is essential.

The pharmaceutical industry has increasingly focused on developing small-molecule drugs with novel structures to overcome issues related to drug resistance and side effects. 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid, with its distinctive structural features, represents an exciting opportunity for innovation in this area. Researchers are currently investigating its potential as an intermediate in the synthesis of more complex molecules with improved pharmacological profiles.

One particularly intriguing aspect of this compound is its potential application in oncology research. Preliminary studies have suggested that cyclopropane-containing molecules may exhibit cytotoxic effects against certain cancer cell lines. The combination of the cyclopropane ring and the methylsulfanyl group may interact with specific targets within cancer cells, disrupting critical cellular processes and leading to cell death. Further research is needed to fully elucidate these mechanisms and explore their therapeutic implications.

The development of new methodologies for synthesizing complex organic molecules has also been instrumental in advancing research involving 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid. Advances in catalytic processes have enabled more efficient and sustainable synthesis routes, reducing costs and minimizing waste. These improvements are crucial for translating laboratory discoveries into viable drug candidates that can be tested in clinical trials.

Another area of interest is the use of 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid as a tool compound in biochemical assays. Its unique structure makes it suitable for use as a substrate or inhibitor in enzyme-based assays, helping researchers study enzyme function and discover new inhibitors with therapeutic potential. Such assays are fundamental tools in drug discovery pipelines, providing critical insights into how potential drugs interact with biological targets.

The environmental impact of pharmaceutical research is also being considered when evaluating compounds like 2,2-dimethyl-1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid. Sustainable chemistry principles are being integrated into drug development processes to minimize environmental footprint. This includes using green solvents, optimizing reaction conditions to reduce energy consumption, and designing molecules that are biodegradable or less toxic to ecosystems.

In conclusion, 2 , 2 - dimeth yl - 1 - 3 - ( m eth ylsulfany l ) phen ylcy clo pro pane - 1 - car box y lic ac id (CAS No . 2229605 - 95 - 0) is a promis ing compoun d wi th un ique structura l featu res that make it an exciti ng candidat e fo r pharma ceutical resear ch . Its po tentia l appl icatio ns i n oncology , i nflamma tory disor ders , an d as a bui lding blo c k i n synth etic chemis try make s it a valu able con cept f o r furthe r stu die s . With advanc ements i n computa tional chemis try , synt hesi s , an d bio logical assa ys , thi s compoun d holds grea t promise f o r deve lo pi ng no ve thera peu tic s i n t he fu tu re .